Cas no 2172449-48-6 (3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol)
3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 2172449-48-6
- EN300-1632595
- 3-[4-(hydroxymethyl)oxan-4-yl]azetidin-3-ol
- 3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol
-
- Inchi: 1S/C9H17NO3/c11-7-8(1-3-13-4-2-8)9(12)5-10-6-9/h10-12H,1-7H2
- InChI Key: UOCQFMKJWJURBD-UHFFFAOYSA-N
- SMILES: OC1(CNC1)C1(CO)CCOCC1
Computed Properties
- Exact Mass: 187.12084340g/mol
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 61.7Ų
3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1632595-0.05g |
3-[4-(hydroxymethyl)oxan-4-yl]azetidin-3-ol |
2172449-48-6 | 0.05g |
$1140.0 | 2023-07-10 | ||
| Enamine | EN300-1632595-0.1g |
3-[4-(hydroxymethyl)oxan-4-yl]azetidin-3-ol |
2172449-48-6 | 0.1g |
$1195.0 | 2023-07-10 | ||
| Enamine | EN300-1632595-0.25g |
3-[4-(hydroxymethyl)oxan-4-yl]azetidin-3-ol |
2172449-48-6 | 0.25g |
$1249.0 | 2023-07-10 | ||
| Enamine | EN300-1632595-0.5g |
3-[4-(hydroxymethyl)oxan-4-yl]azetidin-3-ol |
2172449-48-6 | 0.5g |
$1302.0 | 2023-07-10 | ||
| Enamine | EN300-1632595-1.0g |
3-[4-(hydroxymethyl)oxan-4-yl]azetidin-3-ol |
2172449-48-6 | 1.0g |
$1357.0 | 2023-07-10 | ||
| Enamine | EN300-1632595-2.5g |
3-[4-(hydroxymethyl)oxan-4-yl]azetidin-3-ol |
2172449-48-6 | 2.5g |
$2660.0 | 2023-07-10 | ||
| Enamine | EN300-1632595-5.0g |
3-[4-(hydroxymethyl)oxan-4-yl]azetidin-3-ol |
2172449-48-6 | 5.0g |
$3935.0 | 2023-07-10 | ||
| Enamine | EN300-1632595-10.0g |
3-[4-(hydroxymethyl)oxan-4-yl]azetidin-3-ol |
2172449-48-6 | 10.0g |
$5837.0 | 2023-07-10 |
3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol
3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol: A Comprehensive Overview
3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol, also known by its CAS number 2172449-48-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an azetidine ring with a hydroxymethyl-substituted oxane moiety. The compound's structure and properties make it a valuable subject for research, particularly in drug discovery and materials science.
The synthesis of 3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing, which is crucial for potential therapeutic applications.
One of the most intriguing aspects of this compound is its pharmacological profile. Preclinical studies have demonstrated that 3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol exhibits promising activity in various biological systems. For example, it has been shown to modulate key enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent in conditions such as diabetes and obesity. Furthermore, recent research has highlighted its ability to act as a neuroprotective agent, offering new insights into its potential applications in neurodegenerative diseases.
The structural versatility of this compound also lends itself to applications beyond pharmacology. For instance, its ability to form stable complexes with metal ions has led to investigations into its use in materials science, particularly in the development of novel catalysts and sensors. Researchers have recently reported on the use of 3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol as a ligand in coordination chemistry, where it has shown exceptional stability and selectivity in certain reactions.
In terms of safety and toxicity profiles, 3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol has undergone rigorous testing to ensure its suitability for therapeutic use. Recent studies have focused on its acute and chronic toxicity profiles, with results indicating that it exhibits a favorable safety margin when administered at therapeutic doses. These findings are particularly encouraging for developers seeking to advance this compound into clinical trials.
The future prospects for 3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol are bright, with ongoing research exploring its potential in diverse fields. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic applications. Additionally, advancements in computational chemistry are enabling researchers to predict the compound's behavior in complex biological systems with greater accuracy, further accelerating its development.
In conclusion, 3-[4-(Hydroxymethyl)oxan-4-y
2172449-48-6 (3-[4-(Hydroxymethyl)oxan-4-yl]azetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)